molecular formula C9H14ClN3 B8341184 4-Chloro-2-ethylamino-6-propylpyrimidine

4-Chloro-2-ethylamino-6-propylpyrimidine

Cat. No.: B8341184
M. Wt: 199.68 g/mol
InChI Key: KKXAFYBSVXMQEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-2-ethylamino-6-propylpyrimidine is a useful research compound. Its molecular formula is C9H14ClN3 and its molecular weight is 199.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14ClN3

Molecular Weight

199.68 g/mol

IUPAC Name

4-chloro-N-ethyl-6-propylpyrimidin-2-amine

InChI

InChI=1S/C9H14ClN3/c1-3-5-7-6-8(10)13-9(12-7)11-4-2/h6H,3-5H2,1-2H3,(H,11,12,13)

InChI Key

KKXAFYBSVXMQEP-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC(=NC(=N1)NCC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-ethylamino-4-hydroxy-6-propylpyrimidine (1.81 g, 10 mM) and phosphorus oxychloride (15 ml) was heated at 100° C. for 18 hours. The excess of phosphorus oxychloride was removed under reduced pressure and the residual was decomposed with ice-water (50 ml). The solution was made basic with concentrated aqueous ammonia and extracted with ethyl acetate (3×50 ml). The extracts were combined, dried and the solvent evaporated to give 4-chloro-2-ethylamino-6-propylpyrimidine (1.79 g; 90% yield) as an oil which was used without purification.
Quantity
1.81 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One

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